Taurine-d4

Specification

• Description: Taurine-d4 is intended for use as an internal standard for the quantification of taurine by GC- or LC-MS. Taurine is a sulfur-containing amino acid produced endogenously and also ingested in the diet. It is ubiquitously present in most cells and has diverse biological activities, including antioxidative, anticancer, cardioprotective, and neuroprotective properties. It scavenges 2,2-diphenyl-1-picrylhydrazyl (DPPH;) radicals when used at concentrations ranging from 125 to 1,000 µg/ml and decreases the viability of MCF-7 and MDA-MB-231 human breast cancer cells. It prevents left ventricular dysfunction in the mdx mouse model of late-stage Duchenne muscular dystrophy when administered at a dose of 1 g/kg per day for six months. Taurine (100 µM) prevents neurotoxicity induced by amyloid-β (Aβ) or the glutamate receptor agonists glutamate, NMDA, or kainic acid in chick embryonic retinal neurons, an effect that can be blocked by the GABAA receptor antagonist picrotoxin.; Taurine-d4 is the isotope labelled analog of Taurine, an organic acid found in animal tissues and is a major constituent of bile. Taurine has many biological roles such as conjugation of bile acids, antioxidation, osmoregulation, membrane stabilization and modulation of calcium signaling.
• CAS No.: 342611-14-7
• Molecular Formula: C2H7NO3S
• Molecular Weight: 129.17 g/mol
• IUPAC Name: 2-amino-1,1,2,2-tetradeuterioethanesulfonic acid
• Standard InChI: InChI=1S/C2H7NO3S/c3-1-2-7(4,5)6/h1-3H2,(H,4,5,6)/i1D2,2D2
• Standard InChI Key: XOAAWQZATWQOTB-LNLMKGTHSA-N
• Isomeric SMILES: [2H]C([2H])(C([2H])([2H])S(=O)(=O)O)N
• SMILES: C(CS(=O)(=O)O)N
• Canonical SMILES: C(CS(=O)(=O)O)N